Cas no 2171579-42-1 (tert-butyl 2-amino-3-oxa-1,7-diazaspiro4.5dec-1-ene-7-carboxylate)

• Product Name: tert-butyl 2-amino-3-oxa-1,7-diazaspiro4.5dec-1-ene-7-carboxylate
• CAS No: 2171579-42-1
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5565805
• PubChem ID: 165594415
• Update Time: 2025-05-21

tert-butyl 2-amino-3-oxa-1,7-diazaspiro4.5dec-1-ene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-oxa-1,7-diazaspiro[4.5]dec-1-ene-7-carboxylate
• 2171579-42-1
• EN300-1651553
• tert-butyl 2-amino-3-oxa-1,7-diazaspiro4.5dec-1-ene-7-carboxylate

• Inchi： 1S/C12H21N3O3/c1-11(2,3)18-10(16)15-6-4-5-12(7-15)8-17-9(13)14-12/h4-8H2,1-3H3,(H2,13,14)
• InChI Key： XRIKLILKQKXUQK-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2(C1)CN(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl 2-amino-3-oxa-1,7-diazaspiro4.5dec-1-ene-7-carboxylate

Comprehensive Overview of tert-butyl 2-amino-3-oxa-1,7-diazaspiro[4.5]dec-1-ene-7-carboxylate (CAS No. 2171579-42-1)

tert-butyl 2-amino-3-oxa-1,7-diazaspiro[4.5]dec-1-ene-7-carboxylate (CAS No. 2171579-42-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. Its unique spirocyclic structure and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapeutics. The compound's tert-butyl carboxylate moiety enhances its stability, making it suitable for various synthetic transformations.

The growing interest in spirocyclic compounds like tert-butyl 2-amino-3-oxa-1,7-diazaspiro[4.5]dec-1-ene-7-carboxylate aligns with current trends in medicinal chemistry, where fused heterocycles are prized for their ability to modulate biological targets. Recent studies highlight its role in optimizing drug-like properties, such as solubility and metabolic stability. This compound is also a subject of interest in AI-driven drug design, as computational models increasingly predict its utility in fragment-based drug discovery. Its CAS No. 2171579-42-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

From a synthetic perspective, tert-butyl 2-amino-3-oxa-1,7-diazaspiro[4.5]dec-1-ene-7-carboxylate offers versatility due to its reactive amino and ester functionalities. These features enable chemists to derivatize the core structure for diverse applications, including peptide mimetics and small-molecule probes. The compound's 3-oxa-1,7-diazaspiro[4.5]decane scaffold is particularly noteworthy for its conformational rigidity, which can improve target binding affinity. Such attributes are critical in addressing challenges like drug resistance and selectivity issues in therapeutic development.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize tert-butyl 2-amino-3-oxa-1,7-diazaspiro[4.5]dec-1-ene-7-carboxylate, minimizing waste and hazardous reagents. This aligns with global efforts to reduce the environmental footprint of pharmaceutical manufacturing. Additionally, its potential as a building block for CNS-active compounds has sparked discussions in forums and publications, with queries often focusing on its blood-brain barrier permeability and neuropharmacological effects.

Analytical characterization of CAS No. 2171579-42-1 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for reproducibility in research. The tert-butyl protecting group in its structure also simplifies purification processes, a practical advantage for large-scale production.

As the demand for novel heterocyclic scaffolds grows, tert-butyl 2-amino-3-oxa-1,7-diazaspiro[4.5]dec-1-ene-7-carboxylate continues to be a focal point in patent filings and scientific literature. Its integration into combinatorial chemistry libraries further underscores its utility in high-throughput screening campaigns. For those exploring structure-activity relationships (SAR), this compound provides a robust platform for analog design, particularly in GPCR-targeted therapies and enzyme modulation.

In summary, tert-butyl 2-amino-3-oxa-1,7-diazaspiro[4.5]dec-1-ene-7-carboxylate (CAS No. 2171579-42-1) represents a cutting-edge tool in modern chemistry, bridging gaps between synthetic innovation and therapeutic potential. Its multifaceted applications and alignment with trends in precision medicine ensure its continued prominence in both academic and industrial research landscapes.